4-Amino-2-(4-methylphenyl)butan-2-ol

Specification

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-amino-2-(4-methylphenyl)butan-2-ol
• Standard InChI: InChI=1S/C11H17NO/c1-9-3-5-10(6-4-9)11(2,13)7-8-12/h3-6,13H,7-8,12H2,1-2H3
• Standard InChI Key: UYBJKOCVRQDTLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(CCN)O

Introduction

4-Amino-2-(4-methylphenyl)butan-2-ol, also known by its CAS number 1368947-80-1, is a chemical compound with the molecular formula C₁₁H₁₇NO and a molecular weight of 179.26 g/mol. This compound features an amino group and a secondary alcohol, making it of interest in various fields such as medicinal chemistry and organic synthesis.

Synthesis and Characterization

The synthesis of 4-Amino-2-(4-methylphenyl)butan-2-ol can be achieved through various organic reactions, typically involving the alkylation of an amine or the reduction of corresponding ketones or aldehydes.

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Used to determine the structure and confirm the presence of the amino and hydroxyl groups.

• Infrared (IR) Spectroscopy:

  • Provides information about functional groups through characteristic absorption bands.

• Mass Spectrometry (MS):

  • Useful for confirming the molecular weight and structure.

Biological Activity

Research into the biological activities of 4-Amino-2-(4-methylphenyl)butan-2-ol is limited, but compounds with similar structures have been investigated for various pharmacological properties:

• Antioxidant Activity: Some derivatives have shown potential as antioxidants, which can scavenge free radicals and protect against oxidative stress.

• Cholinergic Activity: Compounds related to this structure may exhibit interactions with cholinergic systems, potentially influencing neurological functions.

Applications

The compound's unique structure suggests potential applications in:

• Pharmaceutical Development: As a lead compound for developing new drugs targeting neurological disorders or as an antioxidant agent.

• Organic Synthesis: It can serve as an intermediate in synthesizing more complex organic molecules or pharmaceuticals.

Research Findings

Recent studies have explored various derivatives of similar amino alcohols, focusing on their synthesis, characterization, and biological evaluations:

Study	Findings
	Discussed the synthesis pathways for related compounds with antioxidant properties.
	Evaluated biological activities of aminophenol derivatives, highlighting their potential in drug discovery.